69-46-5

Aspirin calcium

In Stock

• CAS RN:
• 69-46-5

• Formula:
• C18H14CaO8

• InChI:
• InChI=1S/2C9H8O4.Ca/c2*1-6(10)13-8-5-3-2-4-7(8)9(11)12;/h2*2-5H,1H3,(H,11,12);/q;;+2/p-2

• InChIKey:
• KRALOLGXHLZTCW-UHFFFAOYSA-L

• The prototypical analgesic used in the treatment of mild to moderate pain. It has anti-inflammatory and antipyretic properties and acts as an inhibitor of cyclooxygenase which results in the inhibition of the biosynthesis of prostaglandins. Aspirin also inhibits platelet aggregation and is used in the prevention of arterial and venous thrombosis. (From Martindale, The Extra Pharmacopoeia, 30th ed, p5)

3-[Methyl(methylsulfonyl)amino]benzoic acid

In Stock

• CAS RN:
• 89469-46-5

• Formula:
• C9H11NO4S

• InChI:
• InChI=1S/C9H11NO4S/c1-10(15(2,13)14)8-5-3-4-7(6-8)9(11)12/h3-6H,1-2H3,(H,11,12)

• InChIKey:
• ZOCROBQKZVFBCU-UHFFFAOYSA-N

• 3-[Methyl(methylsulfonyl)amino]benzoic acid is a useful research compound. Its molecular formula is C9H11NO4S and its molecular weight is 229.26 g/mol. The purity is usually 95%.

5beta-Cholestan-3alpha-ol

• CAS RN:
• 18769-46-5

• Formula:
• C27H48O

• InChI:
• InChI=1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20?,21-,22+,23-,24+,25+,26+,27-/m1/s1

• InChIKey:
• QYIXCDOBOSTCEI-DSHIFKSRSA-N

• 5beta-Cholestan-3alpha-ol, also known as 5beta-Cholestan-3alpha-ol, is a useful research compound. Its molecular formula is C27H48O and its molecular weight is 388.7 g/mol. The purity is usually 95%.

3-(4-Bromophenyl)sulfanylpentane-2,4-dione

In Stock

• CAS RN:
• 314769-46-5

• Formula:
• C11H11BrO2S

• InChI:
• InChI=1S/C11H11BrO2S/c1-7(13)11(8(2)14)15-10-5-3-9(12)4-6-10/h3-6,11H,1-2H3

• InChIKey:
• IIAVGVCBFINMOC-UHFFFAOYSA-N

• 3-(4-Bromophenyl)sulfanylpentane-2,4-dione is a useful research compound. Its molecular formula is C11H11BrO2S and its molecular weight is 287.17. The purity is usually 95%.

3-allyl-5-(4-bromophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one

In Stock

• CAS RN:
• 356569-46-5

• Formula:
• C15H11BrN2OS2

• InChI:
• InChI=1S/C15H11BrN2OS2/c1-2-7-18-14(19)12-11(8-21-13(12)17-15(18)20)9-3-5-10(16)6-4-9/h2-6,8H,1,7H2,(H,17,20)

• InChIKey:
• STBFXLQMWAOKPB-UHFFFAOYSA-N

• 3-allyl-5-(4-bromophenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C15H11BrN2OS2 and its molecular weight is 379.29. The purity is usually 95%.

2-(4-Fluoro-phenyl)-2-morpholin-4-yl-ethylamine

In Stock

• CAS RN:
• 851169-46-5

• Formula:
• C12H17FN2O

• InChI:
• InChI=1S/C12H17FN2O/c13-11-3-1-10(2-4-11)12(9-14)15-5-7-16-8-6-15/h1-4,12H,5-9,14H2

• InChIKey:
• CHWYCUIRUZAFQG-UHFFFAOYSA-N

• 2-(4-Fluoro-phenyl)-2-morpholin-4-yl-ethylamine is a useful research compound. Its molecular formula is C12H17FN2O and its molecular weight is 224.27 g/mol. The purity is usually 95%.

5-((3-Chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 851969-46-5

• Formula:
• C22H21ClFN5OS

• InChI:
• InChI=1S/C22H21ClFN5OS/c1-14-25-22-29(26-14)21(30)20(31-22)19(15-5-4-6-16(23)13-15)28-11-9-27(10-12-28)18-8-3-2-7-17(18)24/h2-8,13,19,30H,9-12H2,1H3

• InChIKey:
• BTBPTKJDMAUCOI-UHFFFAOYSA-N

• 5-((3-Chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C22H21ClFN5OS and its molecular weight is 457.95. The purity is usually 95%.

2-(2-ethoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide

In Stock

• CAS RN:
• 869069-46-5

• Formula:
• C21H19N5O4

• InChI:
• InChI=1S/C21H19N5O4/c1-3-30-14-10-6-4-8-12(14)19-23-16(18(22)27)17-20(25-19)26(21(28)24-17)13-9-5-7-11-15(13)29-2/h4-11H,3H2,1-2H3,(H2,22,27)(H,24,28)

• InChIKey:
• GUSHBFJJOXPHGD-UHFFFAOYSA-N

• 2-(2-ethoxyphenyl)-9-(2-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C21H19N5O4 and its molecular weight is 405.414. The purity is usually 95%.

((4'-Methoxy-[1,1'-biphenyl]-4-yl)sulfonyl)glycine

In Stock

• CAS RN:
• 885269-46-5

• Formula:
• C15H15NO5S

• InChI:
• InChI=1S/C15H15NO5S/c1-21-13-6-2-11(3-7-13)12-4-8-14(9-5-12)22(19,20)16-10-15(17)18/h2-9,16H,10H2,1H3,(H,17,18)

• InChIKey:
• ABJHIYYOLIFZLZ-UHFFFAOYSA-N

• ((4'-Methoxy-[1,1'-biphenyl]-4-yl)sulfonyl)glycine is a useful research compound. Its molecular formula is C15H15NO5S and its molecular weight is 321.3 g/mol. The purity is usually 95%.

2',6'-Dichloro-3-(4-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898769-46-5

• Formula:
• C16H14Cl2O

• InChI:
• InChI=1S/C16H14Cl2O/c1-11-5-7-12(8-6-11)9-10-15(19)16-13(17)3-2-4-14(16)18/h2-8H,9-10H2,1H3

• InChIKey:
• LXFDYKMZYSFSRD-UHFFFAOYSA-N

• 2',6'-Dichloro-3-(4-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O and its molecular weight is 293.2 g/mol. The purity is usually 95%.

4-((2-(((1R,2R)-2-hydroxycyclohexyl)amino)benzo[d]thiazol-6-yl)oxy)-N-methylpicolinamide

In Stock

• CAS RN:
• 953769-46-5

• Formula:
• C20H22N4O3S

• InChI:
• InChI=1S/C20H22N4O3S/c1-21-19(26)16-10-13(8-9-22-16)27-12-6-7-15-18(11-12)28-20(24-15)23-14-4-2-3-5-17(14)25/h6-11,14,17,25H,2-5H2,1H3,(H,21,26)(H,23,24)/t14-,17-/m1/s1

• InChIKey:
• ADZBMFGQQWPHMJ-RHSMWYFYSA-N

• BLZ-945 is a selective inhibitor of the colony stimulating factor 1 receptor (CSF1R) with an IC50 value of 1 nM. It is more than 1,000-fold selective against its closest receptor tyrosine kinase homologs. It has been shown to inhibit CSF1-dependent proliferation with an EC50 value of 67 nM in bone marrow-derived macrophages. In glioma-bearing mice, CSF1R inhibition via BLZ-945 can block tumor progression and significantly improve survival. At 200 mg/kg, BLZ-945 decreased the growth of malignant cells in a mouse mammary tumor virus-driven polyomavirus middle T antigen model of mammary carcinogenesis and in a keratin 14-expressing human papillomavirus type 16 transgenic model of cervical carcinogenesis.
  BLZ945 is a potent and selective CSF-1R kinase inhibitor. BLZ945 showed effects of CSF1R inhibition on other tumor-infiltrating immune cells. BLZ945 attenuates the turnover r...

1-benzyl-3-(benzyloxy)-N-(4-fluorobenzyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014069-46-5

• Formula:
• C25H22FN3O2

• InChI:
• InChI=1S/C25H22FN3O2/c26-22-13-11-19(12-14-22)15-27-24(30)23-17-29(16-20-7-3-1-4-8-20)28-25(23)31-18-21-9-5-2-6-10-21/h1-14,17H,15-16,18H2,(H,27,30)

• InChIKey:
• OZAASIKNYSSNMS-UHFFFAOYSA-N

• 1-benzyl-3-(benzyloxy)-N-(4-fluorobenzyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H22FN3O2 and its molecular weight is 415.468. The purity is usually 95%.

2-Chloro-5-(4-heptyloxybenzoyl)pyridine

In Stock

• CAS RN:
• 1187169-46-5

• Formula:
• C19H22ClNO2

• InChI:
• InChI=1S/C19H22ClNO2/c1-2-3-4-5-6-13-23-17-10-7-15(8-11-17)19(22)16-9-12-18(20)21-14-16/h7-12,14H,2-6,13H2,1H3

• InChIKey:
• PASZUADAWSBSOZ-UHFFFAOYSA-N

• 2-Chloro-5-(4-heptyloxybenzoyl)pyridine is a useful research compound. Its molecular formula is C19H22ClNO2 and its molecular weight is 331.8 g/mol. The purity is usually 95%.